Cas no 2137804-66-9 (2-(5-chloropyridin-3-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-(5-chloropyridin-3-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2137804-66-9
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• CID: 5760347
• PubChem ID: 165875457
• Update Time: 2025-06-15

2-(5-chloropyridin-3-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1116834
• 2137804-66-9
• 2-(5-chloropyridin-3-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol

• Inchi： 1S/C10H10ClN3O/c11-9-1-7(3-12-6-9)2-10(15)8-4-13-14-5-8/h1,3-6,10,15H,2H2,(H,13,14)
• InChI Key： HDZDGWOFESNCML-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)CC(C1C=NNC=1)O

Computed Properties

• Exact Mass: 223.0512396g/mol
• Monoisotopic Mass: 223.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.8Ų

Additional information on 2-(5-chloropyridin-3-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol

Comprehensive Overview of 2-(5-Chloropyridin-3-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2137804-66-9)

The compound 2-(5-chloropyridin-3-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2137804-66-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its hybrid architecture, combining a chloropyridine moiety with a pyrazole ring, makes it a versatile intermediate for drug discovery and material science applications. This article delves into its properties, synthesis, and potential applications while addressing trending topics like green chemistry, AI-driven molecular design, and sustainable synthesis.

Chemically, 2-(5-chloropyridin-3-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol features a hydroxyl group attached to a carbon chain bridging the 5-chloropyridin-3-yl and 1H-pyrazol-4-yl groups. This configuration imparts polarity and hydrogen-bonding capacity, critical for interactions in biological systems. Researchers have explored its role as a precursor for kinase inhibitors and antimicrobial agents, aligning with current demands for novel therapeutics amid rising antibiotic resistance. Its CAS No. 2137804-66-9 is frequently searched in databases like SciFinder and PubChem, reflecting its industrial relevance.

Synthesis of this compound typically involves multi-step reactions, including cross-coupling and reductive amination. Recent advancements emphasize catalyst optimization and solvent-free conditions to enhance yield and reduce environmental impact—a response to the growing focus on green chemistry in organic synthesis. Computational tools like machine learning are now employed to predict optimal reaction pathways, a trend resonating with the pharmaceutical industry's adoption of AI-driven drug development.

The pyrazole and chloropyridine segments in this compound are known for their bioactivity, making it a candidate for crop protection formulations. With increasing global emphasis on sustainable agriculture, researchers are investigating its derivatives as eco-friendly alternatives to traditional pesticides. Searches for "pyrazole-based agrochemicals" and "chloropyridine applications" have surged, highlighting public interest in safer farming solutions.

From a commercial perspective, CAS No. 2137804-66-9 is listed in catalogs of specialty chemical suppliers, often under categories like pharmaceutical intermediates or heterocyclic building blocks. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance, topics frequently queried in procurement forums. Analytical data (e.g., NMR, HPLC) are essential for quality control, with labs prioritizing high-purity synthesis to meet industry standards.

In conclusion, 2-(5-chloropyridin-3-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol exemplifies the intersection of innovation and practicality in modern chemistry. Its dual utility in life sciences and materials, coupled with alignment to trends like computational chemistry and sustainability, ensures its continued relevance. Future research may explore its structure-activity relationships further, leveraging cutting-edge techniques to unlock new applications.